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Compound of Interest

Compound Name: 3-Nitro-2-butanol

Cat. No.: B147359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 3-Nitro-2-
butanol, a key reagent in various research applications. This document outlines key suppliers,
provides a summary of the compound's physical and chemical properties, and details an
experimental protocol for its use in enzymatic assays. Furthermore, it visualizes the metabolic
pathways of 3-Nitro-2-butanol, offering a comprehensive resource for researchers in drug
development and related scientific fields.

Commercial Availability

3-Nitro-2-butanol is available from a range of chemical suppliers specializing in research-
grade compounds. The following table summarizes the offerings from several prominent
vendors. Please note that pricing and availability are subject to change and should be
confirmed on the respective supplier's website.
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) ) Available
Supplier Catalog Number Purity .
Quantities

Sigma-Aldrich

o ] 146641 98% 259
(MilliporeSigma)
Santa Cruz

) sc-235538 - 100 g
Biotechnology
Smolecule S1532745 - In Stock
Alkali Scientific 146641-25G - 25¢
Ivy Fine Chemicals 140351 - 25 g, Bulk
o ) Small and large

Matrix Fine Chemicals MM6270162 -

quantities

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 3-Nitro-2-butanol is

essential for its proper handling, storage, and application in experimental settings.

Property

Value

CAS Number

6270-16-2[1][2]

Molecular Formula

C4HONO3[1]

Molecular Weight 119.12 g/mol [1]
Appearance Liquid

Boiling Point 55 °C at 0.5 mmHg
Density 1.1 g/mLat 25 °C

Refractive Index

n20/D 1.441

Purity

98% (Sigma-Aldrich)

Scientific Applications and Experimental Protocols
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3-Nitro-2-butanol is a valuable substrate in studying various enzymatic reactions, particularly
in the fields of drug metabolism and enzymology. Its primary documented applications include
investigating the mechanisms of nitroalkane oxidase and the metabolic pathways involving
cytochrome P450 enzymes.

Enzymatic Oxidation by Nitroalkane Oxidase

Background: Nitroalkane oxidase, an enzyme found in the fungus Fusarium oxysporum,
catalyzes the oxidation of nitroalkanes to their corresponding aldehydes or ketones. 3-Nitro-2-
butanol serves as a substrate in this reaction, allowing researchers to elucidate the enzyme's
function and kinetics. The overall reaction involves the oxidation of the neutral nitroalkane,
leading to the formation of an aldehyde or ketone, nitrite, and hydrogen peroxide.

Experimental Protocol: Spectrophotometric Assay for Nitroalkane Oxidase Activity
This protocol is adapted from studies on the mechanism of nitroalkane oxidase.
Materials:

e 3-Nitro-2-butanol

» Purified Nitroalkane Oxidase from Fusarium oxysporum

o Potassium Phosphate buffer (50 mM, pH 7.5)

e Horseradish Peroxidase (HRP)

» o-Dianisidine dihydrochloride

o Spectrophotometer capable of reading at 460 nm

Procedure:

o Prepare the Assay Mixture: In a 1 mL cuvette, prepare an assay mixture containing 50 mM
potassium phosphate buffer (pH 7.5), 0.5 mM o-dianisidine dihydrochloride, and 10 units of
horseradish peroxidase.
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» Substrate Addition: Add a known concentration of 3-Nitro-2-butanol to the assay mixture.
The optimal concentration may need to be determined empirically but can start in the range
of 1-10 mM.

o Enzyme Initiation: Initiate the reaction by adding a small amount of purified nitroalkane
oxidase to the cuvette.

o Spectrophotometric Measurement: Immediately monitor the increase in absorbance at 460
nm at a constant temperature (e.g., 25 °C). The rate of increase in absorbance is
proportional to the rate of hydrogen peroxide production, which is a direct measure of
nitroalkane oxidase activity.

o Data Analysis: Calculate the initial rate of the reaction from the linear portion of the
absorbance versus time plot. Enzyme activity can be expressed in units, where one unit is
defined as the amount of enzyme that catalyzes the formation of 1 pmol of product per
minute under the specified conditions.

Metabolic Pathways

The metabolism of 3-Nitro-2-butanol in biological systems can proceed through different
pathways, primarily involving oxidation by nitroalkane oxidase or cytochrome P450 enzymes.
The following diagrams illustrate these key metabolic routes.

Caption: Oxidation of 3-Nitro-2-butanol by Nitroalkane Oxidase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147359#commercial-suppliers-of-3-nitro-2-butanol-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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